Cas no 1806282-57-4 (Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate
• CAS No: 1806282-57-4
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 4795947
• Update Time: 2025-10-25

Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO2S/c1-6-3-4-7(5-15)8(10(16)17-2)9(6)18-11(12,13)14/h3-4H,1-2H3
• InChI Key： VYBYMYBFRDKRTA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C(=O)OC)=C(C#N)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Additional information on Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate

Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate (CAS No. 1806282-57-4): A Comprehensive Overview

Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate, identified by its CAS number 1806282-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a cyano group, a methyl group, and a trifluoromethylthio substituent. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study and exploration.

The< strong>cyano group in the molecule imparts a polar character, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The presence of the methyl group provides additional steric hindrance, influencing the compound's binding affinity and metabolic stability. Furthermore, the trifluoromethylthio substituent introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule. These combined features make Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in benzoate derivatives due to their potential applications in medicinal chemistry. Research has demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of benzoate derivatives allows for the customization of their pharmacological profiles, making them valuable candidates for drug discovery.

One of the most compelling aspects of Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate is its potential as a precursor in the synthesis of more complex molecules. The benzoate core can be further functionalized through various chemical reactions, such as hydrolysis, reduction, or coupling reactions, to yield derivatives with tailored properties. This flexibility is particularly advantageous in drug development pipelines, where multiple iterations are often required to optimize efficacy and safety.

The< strong>trifluoromethylthio group is particularly noteworthy due to its ability to enhance metabolic stability and bioavailability. Compounds containing this moiety often exhibit improved pharmacokinetic profiles, which can lead to better clinical outcomes. Additionally, the< strong>cyano group can serve as a handle for further derivatization, allowing chemists to explore new chemical spaces and uncover novel biological activities.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in designing effective pharmaceuticals. Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate exemplifies this principle by demonstrating how specific structural features can influence biological activity. For instance, modifications to the< strong>methyl or< strong>trifluoromethylthio groups have been shown to alter binding affinity and selectivity towards target proteins. These findings underscore the need for detailed mechanistic studies to fully understand the mode of action of benzoate derivatives.

The synthesis of Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate involves multi-step organic transformations that require careful optimization. Key steps include the introduction of the cyano group via cyanation reactions, the installation of the methyl group through alkylation processes, and the incorporation of the trifluoromethylthio substituent via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluations.

In conclusion, Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The interplay between its cyano, methyl, and trifluoromethylthio groups offers opportunities for designing molecules with enhanced pharmacological profiles. As research continues to uncover new applications for benzoate derivatives, compounds like Methyl 6-cyano-3-methyl-2-(trifluoromethylthio)benzoate are likely to play a significant role in future drug development efforts.